Cas no 198344-08-0 (Benzenemethanol, 2-[(3-thienylmethyl)amino]-)

• Product Name: Benzenemethanol, 2-[(3-thienylmethyl)amino]-
• CAS No: 198344-08-0
• MF: C₁₂H₁₃NOS
• MW: 219.302721738815
• CID: 3875376
• PubChem ID: 22120148
• Update Time: 2025-11-02

Benzenemethanol, 2-[(3-thienylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-[(3-thienylmethyl)amino]-
• 198344-08-0
• (2-{[(thiophen-3-yl)methyl]amino}phenyl)methanol
• AKOS009932085
• {2-[(thiophen-3-ylmethyl)amino]phenyl}methanol
• EN300-166940
• SCHEMBL7703662

• Inchi： 1S/C12H13NOS/c14-8-11-3-1-2-4-12(11)13-7-10-5-6-15-9-10/h1-6,9,13-14H,7-8H2
• InChI Key： KIHAHOYKCUQRIB-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=CC=C1NCC1C=CSC=1

Computed Properties

• Exact Mass: 219.07178521Da
• Monoisotopic Mass: 219.07178521Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 60.5Ų

Additional information on Benzenemethanol, 2-[(3-thienylmethyl)amino]-

Exploring the Properties and Applications of Benzenemethanol, 2-[(3-thienylmethyl)amino]- (CAS No. 198344-08-0)

In the realm of organic chemistry, Benzenemethanol, 2-[(3-thienylmethyl)amino]- (CAS No. 198344-08-0) stands out as a compound of significant interest due to its unique structural features and potential applications. This compound, which combines a benzene ring with a thiophene moiety through an amino linkage, has garnered attention in various research fields. Its molecular formula and intricate architecture make it a subject of study for scientists exploring heterocyclic compounds and their functionalities.

The Benzenemethanol, 2-[(3-thienylmethyl)amino]- structure is characterized by the presence of both aromatic systems—benzene and thiophene—linked via an amino group. This configuration imparts distinct electronic and steric properties, which are crucial for its reactivity and interactions. Researchers are particularly interested in how these properties influence the compound's behavior in organic synthesis and material science. The thiophene ring, known for its electron-rich nature, can enhance the compound's ability to participate in charge-transfer complexes, making it valuable in the development of advanced materials.

One of the trending topics in chemistry today is the search for sustainable and green synthetic methods. In this context, Benzenemethanol, 2-[(3-thienylmethyl)amino]- has been explored as a potential intermediate in eco-friendly reactions. Its versatility allows it to be used in catalysis and pharmaceutical intermediates, aligning with the global push toward greener chemistry. Questions like "How can heterocyclic compounds reduce environmental impact?" or "What role do amino-linked aromatics play in drug discovery?" are frequently searched, reflecting the growing curiosity about such compounds.

Another area where Benzenemethanol, 2-[(3-thienylmethyl)amino]- shows promise is in the field of optoelectronics. The integration of thiophene and benzene rings can lead to materials with desirable optical properties, such as fluorescence or conductivity. This has sparked interest in its potential use in organic light-emitting diodes (OLEDs) or sensors. With the rise of wearable technology and smart devices, the demand for innovative materials is higher than ever, making this compound a candidate for future breakthroughs.

From a pharmaceutical perspective, the amino linkage in Benzenemethanol, 2-[(3-thienylmethyl)amino]- opens doors to bioactive applications. While not a drug itself, its scaffold could serve as a building block for drug design, particularly in targeting central nervous system (CNS) disorders or anti-inflammatory agents. Researchers often investigate how modifying such structures can enhance bioavailability or selectivity, addressing common queries like "What are the latest advances in amino alcohol derivatives for medicine?"

In summary, Benzenemethanol, 2-[(3-thienylmethyl)amino]- (CAS No. 198344-08-0) is a multifaceted compound with applications spanning organic synthesis, material science, and pharmaceutical research. Its unique structure and properties make it a valuable subject for ongoing studies, especially in the context of sustainability and technological innovation. As the scientific community continues to explore its potential, this compound may well play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.